3-Ethyl-2-imine Meloxicam-d5
Overview
Description
3-Ethyl-2-imine Meloxicam-d5 is the labelled analogue of 3-Ethyl-2-imine Meloxicam, which is an impurity of Meloxicam . It is used in proteomics research . The molecular formula is C16H12D5N3O4S2 and the molecular weight is 384.48 .
Molecular Structure Analysis
The IUPAC name for 3-Ethyl-2-imine Meloxicam-d5 is (Z)-N-(3-(ethyl-d5)-5-methylthiazol-2(3H)-ylidene)-4-hydroxy-2-methyl-2H-benzo[e][1,2]thiazine-3-carboxamide 1,1-dioxide . The InChI and Canonical SMILES are also provided .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-Ethyl-2-imine Meloxicam-d5 involves the modification of the parent compound, Meloxicam, through the introduction of an ethyl group and an imine functional group. This modification will be achieved through a series of chemical reactions that involve the substitution of specific atoms or groups in the Meloxicam molecule.", "Starting Materials": [ "Meloxicam-d5", "Ethyl bromide", "Sodium hydride", "Ammonia", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol", "Acetic anhydride", "Sodium acetate", "Acetic acid" ], "Reaction": [ "Step 1: Preparation of 2-bromo-3-ethylthiophene. Ethyl bromide is reacted with sodium hydride in diethyl ether to generate ethylsodium, which is then reacted with Meloxicam-d5 in the presence of copper(I) iodide and cesium carbonate to produce 2-ethyl-3-bromothiophene-d5.", "Step 2: Preparation of 2-ethyl-3-aminothiophene-d5. 2-ethyl-3-bromothiophene-d5 is reacted with ammonia in methanol to produce 2-ethyl-3-aminothiophene-d5.", "Step 3: Preparation of 3-Ethyl-2-imine Meloxicam-d5. 2-ethyl-3-aminothiophene-d5 is reacted with acetic anhydride in the presence of sodium acetate and acetic acid to produce 3-Ethyl-2-imine Meloxicam-d5." ] } | |
CAS RN |
1331635-89-2 |
Product Name |
3-Ethyl-2-imine Meloxicam-d5 |
Molecular Formula |
C16H17N3O4S2 |
Molecular Weight |
384.48 |
IUPAC Name |
4-hydroxy-2-methyl-N-[5-methyl-3-(1,1,2,2,2-pentadeuterioethyl)-1,3-thiazol-2-ylidene]-1,1-dioxo-1$l^{6} |
InChI |
InChI=1S/C16H17N3O4S2/c1-4-19-9-10(2)24-16(19)17-15(21)13-14(20)11-7-5-6-8-12(11)25(22,23)18(13)3/h5-9,20H,4H2,1-3H3/i1D3,4D2 |
InChI Key |
OMOBKXDGWGHXMU-SGEUAGPISA-N |
SMILES |
CCN1C=C(SC1=NC(=O)C2=C(C3=CC=CC=C3S(=O)(=O)N2C)O)C |
synonyms |
N-[(2Z)-3-(Ethyl-d5)-5-methylthiazol-2-(3H)-ylidene]-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-Dioxide; |
Origin of Product |
United States |
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